FPH1
FPH1
Novel inducer of renewable sources of functional human hepatocytes
BRD6125, also known as functional proliferation hits 1 (FPH1), is a small molecule that increases the number and activity of hepatocytes in vitro. It dramatically increases expansion of primary human hepatocytes and induces maturation of hepatocyte-like cells (iHeps). It also induces maturation in two pluripotent cell lines.
BRD6125, also known as functional proliferation hits 1 (FPH1), is a small molecule that increases the number and activity of hepatocytes in vitro. It dramatically increases expansion of primary human hepatocytes and induces maturation of hepatocyte-like cells (iHeps). It also induces maturation in two pluripotent cell lines.
Brand Name:
Vulcanchem
CAS No.:
708219-39-0
VCID:
VC21181202
InChI:
InChI=1S/C16H15ClF2N2O3S/c1-10-6-7-11(17)8-14(10)21(25(2,23)24)9-15(22)20-16-12(18)4-3-5-13(16)19/h3-8H,9H2,1-2H3,(H,20,22)
SMILES:
CC1=C(C=C(C=C1)Cl)N(CC(=O)NC2=C(C=CC=C2F)F)S(=O)(=O)C
Molecular Formula:
C16H15ClF2N2O3S
Molecular Weight:
388.8 g/mol
FPH1
CAS No.: 708219-39-0
Cat. No.: VC21181202
Molecular Formula: C16H15ClF2N2O3S
Molecular Weight: 388.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Novel inducer of renewable sources of functional human hepatocytes BRD6125, also known as functional proliferation hits 1 (FPH1), is a small molecule that increases the number and activity of hepatocytes in vitro. It dramatically increases expansion of primary human hepatocytes and induces maturation of hepatocyte-like cells (iHeps). It also induces maturation in two pluripotent cell lines. |
|---|---|
| CAS No. | 708219-39-0 |
| Molecular Formula | C16H15ClF2N2O3S |
| Molecular Weight | 388.8 g/mol |
| IUPAC Name | 2-(5-chloro-2-methyl-N-methylsulfonylanilino)-N-(2,6-difluorophenyl)acetamide |
| Standard InChI | InChI=1S/C16H15ClF2N2O3S/c1-10-6-7-11(17)8-14(10)21(25(2,23)24)9-15(22)20-16-12(18)4-3-5-13(16)19/h3-8H,9H2,1-2H3,(H,20,22) |
| Standard InChI Key | WAOBCCBUTHNTFO-UHFFFAOYSA-N |
| SMILES | CC1=C(C=C(C=C1)Cl)N(CC(=O)NC2=C(C=CC=C2F)F)S(=O)(=O)C |
| Canonical SMILES | CC1=C(C=C(C=C1)Cl)N(CC(=O)NC2=C(C=CC=C2F)F)S(=O)(=O)C |
| Appearance | Assay:≥98%A crystalline solid |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator